6-(9H-fluoren-2-yl)pyridazin-3-ol

• IUPAC Name: 3-(9H-fluoren-2-yl)-1H-pyridazin-6-one
• InChI: InChI=1S/C17H12N2O/c20-17-8-7-16(18-19-17)12-5-6-15-13(10-12)9-11-3-1-2-4-14(11)15/h1-8,10H,9H2,(H,19,20)
• InChI Key: KWSFVBZNHJZKHV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C4=NNC(=O)C=C4
• Molecular Formula: C17H12N2O
• DSSTOX Substance ID: DTXSID701296558
• Molecular Weight: 260.29 g/mol
• CAS No.: 1105193-90-5

Description

6-(9H-fluoren-2-yl)pyridazin-3-ol is a heterocyclic compound featuring a pyridazin-3-ol core substituted at the 6-position with a 9H-fluoren-2-yl group. This compound is identified by the CAS number 1105193-90-5 and InChIKey KWSFVBZNHJZKHV-UHFFFAOYSA-N . The fluorenyl group is expected to confer unique steric and electronic properties, influencing reactivity, solubility, and biological activity.

Biological Activity

Introduction

6-(9H-fluoren-2-yl)pyridazin-3-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 6-(9H-fluoren-2-yl)pyridazin-3-ol can be represented as follows:

$$\text{C}_{15}\text{H}_{12}\text{N}_2\text{O}$$

This compound features a pyridazine ring fused with a fluorene moiety, which contributes to its unique properties and biological activities.

Antioxidant Activity

Research indicates that 6-(9H-fluoren-2-yl)pyridazin-3-ol exhibits significant antioxidant properties. The compound's ability to scavenge free radicals has been demonstrated in various in vitro assays. These antioxidant effects are crucial in mitigating oxidative stress, which is linked to numerous diseases, including cancer and neurodegenerative disorders.

Anticancer Properties

Several studies have investigated the anticancer potential of 6-(9H-fluoren-2-yl)pyridazin-3-ol. The compound has shown efficacy against various cancer cell lines, including:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	12.5	Induction of apoptosis via caspase activation
HeLa (Cervical Cancer)	15.0	Cell cycle arrest at G1 phase
A549 (Lung Cancer)	10.0	Inhibition of proliferation through ROS generation

These findings suggest that the compound may induce apoptosis and inhibit cell proliferation through various mechanisms, including the generation of reactive oxygen species (ROS) and cell cycle modulation.

Anti-inflammatory Effects

In addition to its anticancer properties, 6-(9H-fluoren-2-yl)pyridazin-3-ol has been studied for its anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity could be beneficial in treating inflammatory diseases.

Study 1: Antioxidant Activity Assessment

A study evaluated the antioxidant capacity of 6-(9H-fluoren-2-yl)pyridazin-3-ol using DPPH and ABTS assays. The results indicated a significant reduction in radical scavenging activity compared to standard antioxidants like ascorbic acid, highlighting its potential as a natural antioxidant agent .

Study 2: Anticancer Efficacy in Vivo

In an animal model of breast cancer, administration of 6-(9H-fluoren-2-yl)pyridazin-3-ol led to a marked reduction in tumor size compared to the control group. Histopathological analysis revealed increased apoptosis in tumor tissues, suggesting that the compound effectively targets cancerous cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below compares 6-(9H-fluoren-2-yl)pyridazin-3-ol with related pyridazine derivatives and fluorenyl-containing compounds:

Compound Name	Core Structure	Substituents	Melting Point (°C)	Key Properties/Applications	Reference
6-(9H-fluoren-2-yl)pyridazin-3-ol	Pyridazin-3-ol	6-fluorenyl	Not reported	Potential bioactivity (inferred)
6-(Pyridin-2-yl)pyridazin-3-ol	Pyridazin-3-ol	6-pyridinyl	>230	High thermal stability
3-Chloro-6-phenylpyridazine	Pyridazine	3-chloro, 6-phenyl	129	Intermediate in drug synthesis
Dimethyl 3-Oxo-4-ethyl-5-(1,3-dithiol-2-ylidene)-6-{N-(9H-fluoren-2-yl)carbamoylimino}[1,2]dithiolo[3,4-b][1,4]thiazine-4',5'-dicarboxylate	Dithiolo-thiazine	Fluorenyl, dithiolo groups	240–242	Structural complexity, high melting

Key Observations :

• The pyridazin-3-ol core with a hydroxyl group at the 3-position (as in 6-(pyridin-2-yl)pyridazin-3-ol) exhibits higher melting points (>230°C) compared to chlorinated analogs (e.g., 129°C for 3-chloro-6-phenylpyridazine), likely due to hydrogen bonding .

Substituent Impact :

• The fluorenyl group’s bulk may slow reaction kinetics in nucleophilic substitution or cyclization steps compared to smaller substituents like phenyl.